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Compound of Interest

2-Methyl 4-
Compound Name:
benzyloxybenzaldehyde

Cat. No.: B026560

An In-depth Technical Guide to the Safety and Handling of 2-Methyl-4-benzyloxybenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Methyl-4-
benzyloxybenzaldehyde (CAS No. 101093-56-5). The content is intended for use by trained
professionals in a laboratory or research setting.

Chemical Identification and Properties

2-Methyl-4-benzyloxybenzaldehyde is an aromatic aldehyde.[1][2] Its benzaldehyde moiety
makes it a useful intermediate in organic synthesis, particularly for pharmaceuticals and
agrochemicals.[1][2]
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Property Value Source
CAS Number 101093-56-5 [3]
Molecular Formula C15H1402 [3]
Molecular Weight 226.27 g/mol [3]
Appearance Pale yellow to light brown solid  [1]

Soluble in organic solvents
Solubility such as ethanol and [1]
dichloromethane.

4-Benzyloxy-2-
methylbenzaldehyde, 2-

Synonyms [1][2]13]
Methyl-4-

(phenylmethoxy)benzaldehyde

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
2-Methyl-4-benzyloxybenzaldehyde is classified as follows:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity _
] ) H335: May cause respiratory
(Single Exposure); Respiratory 3 o
o irritation
Tract Irritation

Source:[3]

GHS Pictogram:

ls.alt text
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Signal Word: Warning
Safe Handling and Storage
Engineering Controls:

e Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust or vapors.[4]

Personal Protective Equipment (PPE):
» Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[5]

» Respiratory Protection: If dusts are generated and ventilation is inadequate, use a NIOSH-
approved respirator.

Handling Procedures:

» Avoid contact with skin and eyes.[4]

» Avoid formation of dust and aerosols.[4]
e Wash hands thoroughly after handling.[4]
Storage:

e Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

[5]

o Keep container tightly closed.[5] The compound may be sensitive to light and moisture.[1][2]

First Aid Measures
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Exposure Route First Aid Instructions

) Move the person to fresh air. If breathing is
Inhalation . ) ) )
difficult, give oxygen. Seek medical attention.[4]

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ) . e
clothing. Seek medical attention if irritation

persists.[4][5]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) ] )

do. Continue rinsing. Seek immediate medical

attention.[4]

) Do NOT induce vomiting. Rinse mouth with
Ingestion . .
water. Seek medical attention.

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE.[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

* Methods for Cleaning Up: Sweep up the solid material, avoiding dust generation, and place it
in a suitable container for disposal.[4]

Experimental Protocols for Hazard Assessment

While specific toxicological studies for 2-Methyl-4-benzyloxybenzaldehyde are not readily
available, the following standard OECD guidelines would be used to assess its hazards.

Acute Oral Toxicity (OECD Guideline 423)

This method determines the acute oral toxicity of a substance.[6]

 Principle: A stepwise procedure is used with a small number of animals per step. The
outcome of each step determines the next dose level.[6]
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» Animal Model: Typically, rodents (e.qg., rats or mice) of a single sex (usually females) are
used.[6]

e Procedure: The substance is administered orally at one of the defined dose levels (e.g., 5,
50, 300, 2000 mg/kg). Animals are observed for signs of toxicity and mortality for up to 14
days.[7]

o Endpoint: The test allows for the classification of the substance into a GHS category based
on the observed toxicity.[1]

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD Guideline 439)

This in vitro method assesses the potential of a substance to cause skin irritation.[8][9][10][11]

¢ Principle: The test uses a reconstructed human epidermis model, which mimics the
properties of the upper layers of human skin.[9][11]

e Procedure: The test chemical is applied topically to the tissue surface. After a defined
exposure period, the chemical is removed, and the tissue is incubated.[9]

o Endpoint: Cell viability is measured, typically by the MTT assay. A reduction in viability below
a certain threshold (e.g., 50%) indicates that the substance is a skin irritant.[8][9]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.[12]

¢ Principle: The test substance is instilled into the conjunctival sac of one eye of an animal,
with the other eye serving as a control.[12]

e Animal Model: Albino rabbits are the preferred species.[12]

o Procedure: The eyes are examined for ocular reactions (corneal opacity, iritis, conjunctival
redness, and chemosis) at specific intervals after instillation.[12]

o Endpoint: The severity and reversibility of the ocular lesions are scored to classify the
substance's irritation potential.[12]
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Potential Biological Activity and Signaling Pathways

While the specific biological activity of 2-Methyl-4-benzyloxybenzaldehyde is not extensively
documented, structurally similar compounds have shown interesting pharmacological
properties. For instance, derivatives of 2-(Benzyloxy)-4-fluorobenzaldehyde have been
investigated as inhibitors of aldehyde dehydrogenase (ALDH), particularly the ALDH1A3
isoform, which is implicated in cancer stem cells and chemoresistance.[13]
Benzyloxybenzaldehyde derivatives can act as inhibitors of this enzyme, thus interfering with
the conversion of retinal to retinoic acid, a key signaling molecule.

Below is a conceptual diagram of a chemical handler's workflow when dealing with a potentially
hazardous substance like 2-Methyl-4-benzyloxybenzaldehyde.
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Chemical Handling Workflow
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'
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'
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'
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'
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Caption: A generalized workflow for safely handling chemical substances in a laboratory

setting.

The following diagram illustrates the potential inhibition of the ALDH1A3 signaling pathway,
based on the activity of structurally similar compounds.

Potential Inhibition of ALDH1A3 Signaling
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Click to download full resolution via product page

Caption: A diagram showing the potential mechanism of ALDH1A3 inhibition by 2-Methyl-4-
benzyloxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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